Cas no 76980-24-0 (4-(2-Chloronicotinamido)butanoic acid)

• Product Name: 4-(2-Chloronicotinamido)butanoic acid
• CAS No: 76980-24-0
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• MDL: MFCD00454250
• CID: 3057048
• PubChem ID: 1713760
• Update Time: 2025-04-24

4-(2-Chloronicotinamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloronicotinamido)butanoic acid
• 4-{[(2-chloro-3-pyridinyl)carbonyl]amino}butanoic acid
• SR-01000395789
• AKOS000301251
• 4-[(2-Chloro-pyridine-3-carbonyl)-amino]-butyric acid
• SR-01000395789-1
• 4-[(2-Chloro-pyridine-3-carbonyl)amino]butyricacid
• SCHEMBL13116736
• 4-[(2-chloropyridine-3-carbonyl)amino]butanoic acid
• CS-0360038
• STL172665
• 4-[(2-chloro-pyridine-3-carbonyl)amino]butyric acid
• 76980-24-0
• AE-641/04635029
• EU-0067655
• 4-(2-Chloronicotinamido)butanoicacid
• 4-{[(2-chloropyridin-3-yl)carbonyl]amino}butanoic acid

• MDL： MFCD00454250
• Inchi： 1S/C10H11ClN2O3/c11-9-7(3-1-5-12-9)10(16)13-6-2-4-8(14)15/h1,3,5H,2,4,6H2,(H,13,16)(H,14,15)
• InChI Key： UMXSSTMISMBXPS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NCCCC(=O)O)=O

Computed Properties

• Exact Mass: 242.0458199Da
• Monoisotopic Mass: 242.0458199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.3Ų

4-(2-Chloronicotinamido)butanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2-Chloronicotinamido)butanoic acid

4-(2-Chloronicotinamido)butanoic acid: A Comprehensive Overview

4-(2-Chloronicotinamido)butanoic acid, also known by its CAS registry number 76980-24-0, is a specialized organic compound that has garnered significant attention in the field of biochemistry and pharmacology. This compound belongs to a family of butanoic acid derivatives with unique functional groups, making it a subject of interest for both academic research and potential therapeutic applications.

The structure of 4-(2-Chloronicotinamido)butanoic acid features a chloronicotinamide group attached to the fourth carbon of a butanoic acid backbone. This configuration introduces specific reactivity and biological properties that are currently being explored in various research contexts.

In recent years, there has been a growing interest in compounds with nicotinamide derivatives due to their potential as bioisosteres or scaffolds for drug development. The chloronicotinamide group, in particular, adds an additional layer of complexity and functionality that could be harnessed for targeted therapeutic interventions.

Research into 4-(2-Chloronicotinamido)butanoic acid has focused on its potential applications in several areas:

1. Enzyme Inhibition: The compound's structure suggests that it may act as an inhibitor for specific enzymes, such as those involved in metabolic pathways or inflammatory processes.

2. Targeted Drug Delivery: Due to its functional groups, the compound could serve as a carrier molecule for delivering drugs or other therapeutic agents directly to specific tissues or cells.

3. Vaccine Adjuvants: There is preliminary evidence suggesting that this compound might enhance immune responses when used in conjunction with vaccines, making it a potential candidate for adjuvant development.

4. Antimicrobial Agents: Studies are exploring the antimicrobial properties of 4-(2-Chloronicotinamido)butanoic acid, particularly against resistant bacterial strains.

One of the most exciting developments in this field is the potential use of this compound in addressing neurodegenerative diseases. Preclinical studies have indicated that it may possess neuroprotective properties, which could be invaluable in treating conditions such as Alzheimer's disease or Parkinson's disease.

Furthermore, advancements in synthetic chemistry have enabled the large-scale production of 4-(2-Chloronicotinamido)butanoic acid with high purity, making it more accessible for both research and industrial applications. This has facilitated collaborative efforts between academia and industry to explore its therapeutic potential.

As the field of biochemistry continues to evolve, compounds like 4-(2-Chloronicotinamido)butanoic acid are at the forefront of innovation. Their unique structural features and versatile functional groups make them invaluable tools in drug discovery and development.